Cas no 339022-65-0 (Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)-)

• Product Name: Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)-
• CAS No: 339022-65-0
• MF: C₁₂H₈N₂OS₂
• MW: 260.334719657898
• MDL: MFCD00139156
• CID: 5165723
• Update Time: 2026-03-04

Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)-

• MDL： MFCD00139156
• Inchi： 1S/C12H8N2OS2/c15-8-10-11(13-12-14(10)6-7-16-12)17-9-4-2-1-3-5-9/h1-8H
• InChI Key： FQYKECCGKHNLFF-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C=O)=C(SC3=CC=CC=C3)N=C12

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 2.46±0.40(Predicted)

Additional information on Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)-

Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- (CAS No. 339022-65-0): A Comprehensive Overview

Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- (CAS No. 339022-65-0) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The imidazo[2,1-b]thiazole core is a well-known heterocyclic scaffold that has been extensively studied for its diverse biological activities. The presence of the 6-(phenylthio) substituent further enhances the compound's reactivity and bioavailability, making it an attractive candidate for drug discovery and development. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, thereby accelerating its application in preclinical and clinical studies.

In the realm of medicinal chemistry, Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- has been explored for its potential as a lead compound in the design of new drugs targeting various diseases. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a valuable tool in the development of targeted therapies for cancer and other proliferative disorders.

Furthermore, Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- has shown promise in the field of neurodegenerative diseases. Research has indicated that this compound can modulate the activity of enzymes involved in the breakdown of neurotransmitters, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of this compound through chemical modifications allows researchers to optimize its pharmacological properties for specific therapeutic applications.

Another significant application of Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- is in the area of antimicrobial agents. The unique combination of the imidazothiazole core and the phenylthio substituent provides a structural basis for developing compounds with broad-spectrum antimicrobial activity. Studies have shown that derivatives of this compound exhibit potent activity against both Gram-positive and Gram-negative bacteria, making them potential candidates for addressing the growing problem of antibiotic resistance.

The synthesis of Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- involves a series of well-defined chemical reactions that can be optimized for high yield and purity. One common synthetic route involves the condensation of an appropriate thioamide with a substituted benzaldehyde followed by cyclization to form the imidazothiazole ring. Advances in catalytic methods have further improved the efficiency and environmental sustainability of these synthetic processes.

In addition to its direct biological applications, Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- serves as a valuable building block for constructing more complex molecules with enhanced biological activities. Its reactivity with various functional groups allows chemists to introduce additional substituents that can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug candidates during preclinical development.

The safety profile of Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- has also been extensively evaluated through various toxicity studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a safe option for further clinical investigation. However, ongoing research continues to explore any potential side effects or interactions with other drugs to ensure its long-term safety and efficacy.

In conclusion, Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(phenylthio)- (CAS No. 339022-65-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in modern drug discovery efforts.